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Compound of Interest

Compound Name: 2-Methoxy-D3-benzaldehyde

Cat. No.: B154609

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability,
key properties, and synthetic applications of 2-Methoxy-D3-benzaldehyde (CAS No. 56248-
49-8). This isotopically labeled compound is a valuable building block in medicinal chemistry
and drug development, particularly in the synthesis of deuterated stilbene and pyrrolidine
derivatives for use in metabolic studies and as internal standards for pharmacokinetic analysis.

Commercial Availability and Supplier Information

2-Methoxy-D3-benzaldehyde is readily available from a number of chemical suppliers
specializing in stable isotopes and research chemicals. The compound is typically offered in
various quantities, from milligrams to grams, to suit a range of research and development

needs.
Supplier Product Number Purity Specification Storage
Hexonsynth HXC-00172 - Refrigerator (2-8°C)
AccelaChemBio SY236355 >95%
LGC Standards CDN-D-5966 >96% Chemical Purity = Room Temperature
Clearsynth CS-C-00172 - Refrigerator (2-8°C)[1]
Qmx Laboratories QX119753
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Physicochemical and Spectroscopic Data

Below is a summary of the key physical, chemical, and spectroscopic properties of 2-Methoxy-
D3-benzaldehyde. This data is essential for its proper handling, characterization, and use in
chemical reactions.

Property Value
Chemical Formula CsHsDs0:2
Molecular Weight 139.17 g/mol [1]
CAS Number 56248-49-8
Appearance

Melting Point

Boiling Point

Solubility

Isotopic Enrichment

1H NMR

13C NMR

Mass Spectrometry (m/z)

Note: Specific data for appearance, melting point, boiling point, solubility, isotopic enrichment,
and spectroscopic analysis are typically provided in the Certificate of Analysis (CoA) from the
supplier. Researchers should always consult the lot-specific CoA for the most accurate
information.

Synthetic Applications

2-Methoxy-D3-benzaldehyde serves as a deuterated analog of 2-methoxybenzaldehyde and
is primarily used in the synthesis of labeled compounds. Its applications are particularly
relevant in drug discovery and development for studying the metabolic fate of molecules
containing the 2-methoxyphenyl moiety.
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Synthesis of Deuterated Stilbene Derivatives

One of the key applications of 2-Methoxy-D3-benzaldehyde is in the synthesis of deuterated
stilbene and dihydrostilbene derivatives, which have been investigated as potential anticancer
agents.[1] The most common method for this transformation is the Wittig reaction.
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Caption: Wittig reaction for the synthesis of deuterated stilbene.

Synthesis of Deuterated Pyrrolidine Derivatives

2-Methoxy-D3-benzaldehyde is also utilized in the synthesis of highly functionalized
deuterated pyrrolidines.[1] These compounds are of interest as they can be analogs of potent
angiotensin-converting enzyme (ACE) inhibitors. A common synthetic route to pyrrolidines is
the 1,3-dipolar cycloaddition of an azomethine ylide with an alkene or aldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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